Cas no 936497-91-5 (1-Boc-3-Oxo-Isonipecotic Acid)

• Product Name: 1-Boc-3-Oxo-Isonipecotic Acid
• CAS No: 936497-91-5
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• MDL: MFCD09261338
• CID: 1026063
• PubChem ID: 50999129
• Update Time: 2025-05-20

1-Boc-3-Oxo-Isonipecotic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-oxopiperidine-4-carboxylic acid
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-3-oxopiperidine-4-carboxylic acid
• 1-BOC-3-OXO-ISONIPECOTIC ACID
• A916594
• EN300-97516
• AKOS016008491
• DTXSID20679419
• 1-(tert-Butoxycarbonyl)-3-oxo-4-piperidinecarboxylic acid
• 936497-91-5
• 1-(tert-Butoxycarbonyl)-3-oxopiperidine-4-carboxylicacid
• CS-0199978
• 1-tert-Butoxycarbonyl-3-oxo-piperidine-4-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-3-oxopiperidine-4-carboxylic acid
• SY064466
• SCHEMBL8304911
• AS-36979
• AB50120
• 1-BOC-3-oxopiperidine-4-carboxylic acid
• MFCD09261338
• DB-336878
• 1,4-PIPERIDINEDICARBOXYLIC ACID, 3-OXO-, 1-(1,1-DIMETHYLETHYL) ESTER
• 1-Boc-3-Oxo-Isonipecotic Acid

• MDL： MFCD09261338
• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(16)12-5-4-7(9(14)15)8(13)6-12/h7H,4-6H2,1-3H3,(H,14,15)
• InChI Key： WXVSVABCXJRJKT-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(C(=O)O)CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 403.6±45.0 °C at 760 mmHg
• Flash Point: 197.9±28.7 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-Boc-3-Oxo-Isonipecotic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 1-Boc-3-Oxo-Isonipecotic Acid

Introduction to 1-Boc-3-Oxo-Isonipecotic Acid (CAS No. 936497-91-5) and Its Emerging Applications in Chemical Biology

The compound 1-Boc-3-Oxo-Isonipecotic Acid (CAS No. 936497-91-5) represents a significant advancement in the field of chemical biology, particularly in the synthesis and modification of neuropeptide analogs. This compound, characterized by its structural complexity and functional versatility, has garnered considerable attention from researchers due to its potential applications in drug discovery and molecular pharmacology. The presence of both a Boc (tert-butoxycarbonyl) protecting group and an oxo (ketone) functionality at the 3-position of the isonipecotic acid scaffold makes it a valuable intermediate for constructing bioactive molecules.

1-Boc-3-Oxo-Isonipecotic Acid belongs to the class of isonicotinic acid derivatives, which are known for their diverse biological activities. The Boc group, a common protecting group in peptide chemistry, ensures stability during synthetic processes while allowing selective deprotection under mild acidic conditions. This feature is particularly advantageous when designing multi-step synthetic routes for complex peptidomimetics. The oxo functionality at the 3-position introduces a reactive site that can be further modified, enabling the construction of more intricate molecular architectures.

In recent years, there has been growing interest in the development of peptidomimetics as therapeutic agents due to their ability to mimic natural peptides while avoiding their limitations, such as poor bioavailability and rapid degradation. 1-Boc-3-Oxo-Isonipecotic Acid serves as a crucial building block in this context, facilitating the synthesis of novel compounds with enhanced pharmacological properties. For instance, researchers have utilized this intermediate to develop potent inhibitors of neuropeptide receptors, which are implicated in various neurological disorders.

One of the most compelling applications of 1-Boc-3-Oxo-Isonipecotic Acid is in the field of central nervous system (CNS) drug discovery. Neuropeptides play a pivotal role in regulating a wide range of physiological processes, including pain perception, mood modulation, and cognitive function. By designing peptidomimetics that interact with specific neuropeptide receptors, scientists aim to develop treatments for conditions such as depression, anxiety, and chronic pain. The structural features of 1-Boc-3-Oxo-Isonipecotic Acid make it an ideal candidate for generating such receptor-selective ligands.

Moreover, the compound has shown promise in preclinical studies as a precursor for developing antiviral agents. The isonipecotic acid scaffold is structurally related to several natural products with known antiviral activities. By leveraging this scaffold, researchers have synthesized derivatives that exhibit inhibitory effects against viral proteases and polymerases. These findings highlight the potential of 1-Boc-3-Oxo-Isonipecotic Acid as a starting material for antiviral drug development.

The synthesis of 1-Boc-3-Oxo-Isonipecotic Acid involves multi-step organic transformations that require precise control over reaction conditions. The Boc group must be introduced at the correct position without interfering with other functionalities, necessitating careful optimization of synthetic protocols. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes for this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the molecule with high selectivity and yield.

Recent studies have also explored the use of computational chemistry techniques to predict and optimize the properties of 1-Boc-3-Oxo-Isonipecotic Acid derivatives. Molecular modeling simulations have helped researchers understand how structural modifications influence binding affinity and pharmacokinetic profiles. These insights are crucial for designing molecules with improved therapeutic efficacy and reduced side effects. Additionally, high-throughput screening methods have been applied to rapidly identify promising candidates from large libraries of peptidomimetics.

The versatility of 1-Boc-3-Oxo-Isonipecotic Acid extends beyond its role as a synthetic intermediate; it also serves as a platform for exploring new chemical space. By incorporating diverse functional groups into its structure, scientists can generate libraries of compounds with unique biological activities. This approach has led to the discovery of several novel molecules with potential therapeutic applications in areas such as oncology and inflammation.

In conclusion,1-Boc-3-Oxo-Isonipecotic Acid (CAS No. 936497-91-5) is a highly valuable compound in chemical biology and drug discovery. Its structural features and reactivity make it an excellent building block for synthesizing peptidomimetics with diverse biological activities. As research in this field continues to evolve,1-Boc-3-Oxo-Isonipecotic Acid will undoubtedly play a pivotal role in developing next-generation therapeutics that address unmet medical needs.